![molecular formula C22H19N3O4 B6169204 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid CAS No. 2639404-88-7](/img/no-structure.png)
5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid
Description
This compound, also known as 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid, has a CAS Number of 2138424-73-2 . It has a molecular weight of 389.41 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C22H19N3O4/c26-21(27)18-11-23-25-10-9-24(12-20(18)25)22(28)29-13-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,11,19H,9-10,12-13H2,(H,26,27) . This code provides a specific textual representation of the compound’s molecular structure.Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with this compound are H302, H315, H319, and H335 , which indicate that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation, respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid' involves the synthesis of the pyrazolo[1,5-a]pyrazine ring system followed by the introduction of the fluorenyl methoxy carbonyl group and the carboxylic acid group.", "Starting Materials": [ "2,3-diaminopyrazine", "ethyl acetoacetate", "9H-fluorene", "methyl chloroformate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "hexane" ], "Reaction": [ "Step 1: Synthesis of 5,6-dihydro-4H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid ethyl ester by reacting 2,3-diaminopyrazine with ethyl acetoacetate in the presence of sodium hydroxide and ethanol.", "Step 2: Cyclization of 5,6-dihydro-4H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid ethyl ester to form 5,6-dihydro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid ethyl ester in the presence of hydrochloric acid and water.", "Step 3: Hydrolysis of 5,6-dihydro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid ethyl ester to form 5,6-dihydro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid in the presence of sodium hydroxide and water.", "Step 4: Protection of the amine group in 5,6-dihydro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid with methyl chloroformate to form 5,6-dihydro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid methyl ester.", "Step 5: Introduction of the fluorenyl methoxy carbonyl group by reacting 5,6-dihydro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid methyl ester with 9H-fluorene and sodium bicarbonate in the presence of ethyl acetate.", "Step 6: Hydrolysis of the methyl ester group in 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid to form the carboxylic acid group in the presence of sodium hydroxide and water.", "Step 7: Purification of the final product by recrystallization from a mixture of ethyl acetate and hexane." ] } | |
CAS RN |
2639404-88-7 |
Product Name |
5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid |
Molecular Formula |
C22H19N3O4 |
Molecular Weight |
389.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
